
A Comparative Guide to Perfluorotributylamine
(PFTBA) and Synthetic Hydrocarbon Heat

Transfer Fluids

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Perfluorotributylamine

Cat. No.: B110022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of a heat transfer fluid is a critical decision in many scientific and pharmaceutical

applications, directly impacting process efficiency, stability, and safety. This guide provides an

objective comparison of Perfluorotributylamine (PFTBA), a perfluorinated compound, and

synthetic hydrocarbon-based heat transfer fluids. This analysis is supported by publicly

available data and standardized experimental protocols to assist in making an informed choice

for your specific application.

Executive Summary
Perfluorotributylamine (PFTBA) is a fluorinated compound known for its chemical inertness,

high thermal stability, and wide operating temperature range. Synthetic hydrocarbon fluids are

a broad category of heat transfer fluids engineered from petroleum-based or synthetic

feedstocks to provide excellent thermal properties and stability in demanding applications.

The choice between PFTBA and a synthetic hydrocarbon fluid depends on a careful evaluation

of several key factors, including the required operating temperature range, compatibility with

materials of construction, safety considerations, and environmental impact. While PFTBA offers

exceptional inertness, synthetic hydrocarbons often provide a more cost-effective solution with

a range of formulations tailored to specific temperature requirements.
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Data Presentation: A Comparative Overview of
Thermophysical Properties
The following table summarizes the key thermophysical properties of Perfluorotributylamine
(PFTBA) and two representative synthetic heat transfer fluids: Dowtherm A (a mixture of

diphenyl ether and biphenyl) and Galden HT 200 (a perfluoropolyether). It is important to note

that the properties of synthetic hydrocarbon fluids can vary significantly depending on their

specific chemical composition.

Property
Perfluorotributylam
ine (PFTBA)

Dowtherm A Galden HT 200

Chemical Formula C₁₂F₂₇N C₁₂H₁₀O / C₁₂H₁₀ (C₃F₆O)n

Boiling Point (°C) 178[1] 257 200[2][3]

Melting/Pour Point

(°C)
-52 12 -85[3]

Density (g/mL @

25°C)
1.883[4] 1.06 1.79[3]

Kinematic Viscosity

(cSt @ 25°C)
~2.5 3.6 2.40[3]

Specific Heat (J/g°C

@ 25°C)

Data not readily

available
1.58 0.96[5]

Thermal Conductivity

(W/m·K @ 25°C)

Data not readily

available
0.141 0.065[3][5]

Operating

Temperature Range

(°C)

-50 to 170 (estimated) 15 to 400[6] -85 to 200[3]

Note: Data for PFTBA, particularly temperature-dependent properties, is not as

comprehensively available in public literature as for commercially established synthetic fluids.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b110022?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorotributylamine
https://www.idealvac.com/files/brochures/galden-ht-fluids-data.pdf
https://tmcindustries.com/products/galden-ht-110
https://tmcindustries.com/products/galden-ht-110
https://www.cookechem.com/Detail/A6783912.htm
https://tmcindustries.com/products/galden-ht-110
https://tmcindustries.com/products/galden-ht-110
https://www.lookpolymers.com/pdf/Solvay-Specialty-Polymers-Galden-HT55-PFPE-Heat-Transfer-Fluid.pdf
https://tmcindustries.com/products/galden-ht-110
https://www.lookpolymers.com/pdf/Solvay-Specialty-Polymers-Galden-HT55-PFPE-Heat-Transfer-Fluid.pdf
https://www.thermalfluidproducts.com/products/dowtherm-synthetic-thermal-fluids/dowtherm-a
https://tmcindustries.com/products/galden-ht-110
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Measurement of Key
Performance Indicators
The following are standardized methods for determining the key thermophysical properties of

heat transfer fluids. Adherence to these protocols ensures accurate and reproducible data for

comparative analysis.

Thermal Conductivity
Standard Test Method: ASTM D2717 - Standard Test Method for Thermal Conductivity of

Liquids[7][8].

Methodology: This method employs a transient hot-wire technique. A thin platinum wire is

submerged in the liquid sample and is heated by a step voltage. The rate at which the wire's

temperature rises is measured, and from this, the thermal conductivity of the liquid is

calculated. The apparatus consists of a test cell, a controlled temperature bath, a

Wheatstone bridge to measure the resistance change of the wire, and a data acquisition

system. The test is applicable to liquids that are chemically compatible with borosilicate glass

and platinum and have a vapor pressure less than 200 torr at the test temperature[9].

Kinematic Viscosity
Standard Test Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of

Transparent and Opaque Liquids[10][11][12][13][14].

Methodology: This method involves measuring the time for a fixed volume of the liquid to

flow under gravity through the capillary of a calibrated viscometer at a closely controlled

temperature. The kinematic viscosity is the product of the measured flow time and the

calibration constant of the viscometer. For accurate measurements, the sample is charged

into the viscometer and allowed to reach thermal equilibrium in a constant-temperature bath.

The flow time is then measured as the liquid flows between two marked points[12].

Specific Heat Capacity
Standard Test Method: ASTM E1269 - Standard Test Method for Determining Specific Heat

Capacity by Differential Scanning Calorimetry[15][16][17][18][19].
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Methodology: Differential Scanning Calorimetry (DSC) is used to measure the difference in

the amount of heat required to increase the temperature of a sample and a reference. The

sample and a reference material (often a sapphire standard) are subjected to a controlled

temperature program. The difference in heat flow into the sample and the reference is

measured as a function of temperature. By comparing the heat flow of the sample to that of

the known standard, the specific heat capacity of the sample can be determined[16].

Mandatory Visualization: Heat Transfer Fluid
Selection Workflow
The selection of an appropriate heat transfer fluid is a multi-faceted process that requires

careful consideration of various parameters. The following diagram illustrates a logical workflow

to guide researchers and scientists in this decision-making process.
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Start: Define Application Requirements

Operating Temperature Range (°C) Material Compatibility Safety & Environmental Considerations Cost Analysis

Initial Fluid Screening

Perfluorotributylamine (PFTBA)

Inertness is critical

Synthetic Hydrocarbons

Cost/Performance balance

Evaluate PFTBA Properties:
- High Inertness

- Wide Liquid Range
- High Density

Evaluate Synthetic HC Properties:
- Variety of Formulations

- Good Thermal Properties
- Cost-Effective

Performance Evaluation (Experimental or Modeled)

Heat Transfer Coefficient Pressure Drop

Final Fluid Selection

Click to download full resolution via product page

Caption: A workflow for selecting a heat transfer fluid based on key application requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Perfluorotributylamine (PFTBA)
and Synthetic Hydrocarbon Heat Transfer Fluids]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b110022#perfluorotributylamine-versus-
synthetic-hydrocarbon-heat-transfer-fluids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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